Cas no 933674-42-1 ((1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol)

• Product Name: (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol
• CAS No: 933674-42-1
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 4788916
• Update Time: 2025-11-02

(1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-Ethylthiophenyl)cyclopentanol
• trans-2-(4-(Ethylthio)phenyl)cyclopentanol
• (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol

• Inchi： 1S/C13H18OS/c1-2-15-11-8-6-10(7-9-11)12-4-3-5-13(12)14/h6-9,12-14H,2-5H2,1H3/t12-,13+/m0/s1
• InChI Key： YPEPOENKBZNAIJ-QWHCGFSZSA-N
• SMILES： S(CC)C1C=CC(=CC=1)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5

Additional information on (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol

Comprehensive Overview of (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol (CAS No. 933674-42-1): Properties, Applications, and Industry Insights

The compound (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol (CAS No. 933674-42-1) is a chiral cyclopentanol derivative with a unique structural framework, featuring an ethylsulfanylphenyl substituent. Its stereochemistry, denoted by the (1R,2S) configuration, plays a critical role in its biological activity and synthetic utility. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Recent trends in asymmetric synthesis and chiral auxiliaries have further highlighted its relevance, aligning with the growing demand for enantioselective methodologies in drug discovery.

From a chemical perspective, the cyclopentan-1-ol core of this compound offers versatility in functionalization, enabling modifications at both the hydroxyl and ethylsulfanyl groups. Researchers have explored its use in catalysis and ligand design, particularly in transition-metal-catalyzed reactions. The presence of the sulfur-containing moiety (ethylsulfanyl) enhances its binding affinity to metal centers, making it a candidate for coordination chemistry applications. Additionally, its lipophilic nature contributes to improved membrane permeability, a sought-after property in prodrug development.

In the context of green chemistry, (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol has been investigated for its potential in sustainable synthesis. The ethylsulfanyl group can serve as a bioisostere for more labile functionalities, reducing metabolic degradation in vivo. This aligns with the industry's shift toward eco-friendly intermediates and reduced toxicity profiles. Furthermore, its stability under physiological conditions makes it a promising scaffold for targeted drug delivery systems, a hot topic in nanomedicine research.

The synthesis of CAS No. 933674-42-1 typically involves stereocontrolled cyclization or kinetic resolution techniques, often employing chiral catalysts or enzymes. Recent advancements in flow chemistry have streamlined its production, addressing scalability challenges. Analytical characterization via HPLC, NMR, and X-ray crystallography confirms its high enantiopurity, a critical parameter for regulatory compliance in pharmaceutical manufacturing.

Market-wise, the demand for (1R,2S)-2-(4-Ethylsulfanylphenyl)cyclopentan-1-ol is driven by its applications in fragrance synthesis and flavor enhancers, where its stereochemistry imparts distinct olfactory properties. The cosmetics industry also values such chiral alcohols for their role in stereospecific aroma compounds. With the rise of personalized medicine, this compound's potential as a chiral precursor for small-molecule therapeutics continues to expand, particularly in CNS drug development.

In conclusion, 933674-42-1 exemplifies the intersection of structural complexity and functional adaptability. Its multifaceted applications—from catalysis to life sciences—underscore its importance in modern chemistry. As research progresses toward stereoselective technologies and sustainable practices, this compound is poised to remain a key player in innovation-driven sectors.